Cas no 68579-13-5 (5-chloro-2-methyl-2,3-dihydro-1H-indole)

5-Chloro-2-methyl-2,3-dihydro-1H-indole is a substituted indole derivative featuring a chloro substituent at the 5-position and a methyl group at the 2-position of the dihydroindole scaffold. This heterocyclic compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid bicyclic structure and functional group reactivity make it valuable for constructing complex molecules. The chloro group enhances electrophilic substitution potential, while the methyl group influences steric and electronic properties. This compound is commonly utilized in medicinal chemistry research for its potential as a building block in bioactive molecule design. Proper handling is recommended due to its reactive nature.

5-chloro-2-methyl-2,3-dihydro-1H-indole structure

68579-13-5 structure

Product Name:5-chloro-2-methyl-2,3-dihydro-1H-indole

CAS No:68579-13-5

MF:C₉H₁₀ClN

MW:167.635401248932

MDL:MFCD20484349

CID:1116039

PubChem ID:59556818

Update Time:2025-11-04

5-chloro-2-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 5-chloro-2,3-dihydro-2-methyl-1H-Indole
- 5-chloro-2-methyl-2,3-dihydro-1H-indole
- 68579-13-5
- SCHEMBL1734493
- LFMPGQVKFLTDCT-UHFFFAOYSA-N
- (RS)-5-Chloro-2-methyl-2,3-dihydro-1H-indole
- EN300-298075
- MDL： MFCD20484349
- Inchi： 1S/C9H10ClN/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-3,5-6,11H,4H2,1H3
- InChI Key： LFMPGQVKFLTDCT-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)CC(C)N2

Computed Properties

Exact Mass: 167.0503
Monoisotopic Mass: 167.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

5-chloro-2-methyl-2,3-dihydro-1H-indole Pricemore >>

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